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Compound of Interest

4-Hydroxy-2,3-dihydro-1H-indene-
Compound Name:

1-carboxylic acid
CAS No.: 1369503-31-0

Cat. No.: B567114

Get Quote

Part 1: Executive Summary & Structural Logic

The Molecule: 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid is a bifunctional chiral
scaffold. It contains a rigid indane core, a hydrogen-bond donating/accepting phenolic hydroxyl
group at position 4, and a carboxylic acid at position 1.

The Challenge: Unlike simple benzoic acid derivatives, this molecule’s crystal packing is driven
by a competition between carboxylic acid dimerization (Head-to-Head) and phenolic catemer
chains. Furthermore, the chiral center at C1 dictates that the racemate and enantiomer will
crystallize in fundamentally different space groups with distinct solubilities.

Comparative Baseline: Analogous Crystal Architectures

To evaluate your product's quality, compare your XRD data against these established structural
motifs found in the indane family:
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[1]
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indane-1-carboxylic
acid [2]
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Part 2: Technical Deep Dive & Experimental Data
X-Ray Powder Diffraction (XRPD) Interpretation

When analyzing your bulk material, use the following diagnostic peaks to determine phase

purity and hydration state.

Distinguishing Racemate vs. Enantiomer

o Racemate (Wallach's Rule): Expect a denser packing structure.

o Key Indicator: Sharp, high-intensity peaks in the 15-25° 2

range (indicative of efficient packing).

o Melting Point: Likely higher than the enantiomer (e.g., >160°C).

e Enantiomer (e.g., S-isomer):

o Key Indicator: Shifted low-angle peaks (5-15° 2

) due to different unit cell dimensions.
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o Melting Point: Likely lower (e.g., 140-150°C).

Diagnostic Diffraction Patterns (Simulated from Analogs)

o The "Dimer" Peak: A low-angle peak (~6-8° 2

) often indicates the length of a carboxylic acid dimer.

« The "Stacking" Peak: A strong reflection near 3.4-3.5 A (~25-26° 2

) indicates

stacking of the indane rings.

Single Crystal Unit Cell Benchmarks

If you grow single crystals, compare your unit cell parameters to these validated ranges to

ensure you have the correct scaffold and not a degradation product or salt.

4-Hydroxyindan-1-

3-Oxo-indane-1-

Target Range

Parameter one (Experimental) COOH
. (Expected)
[1] (Experimental) [2]
o o Monoclinic /
Crystal System Monoclinic Monoclinic )
Orthorhombic
a (A) ~7.5 9.55 7.0-10.0
b (A) ~14.2 5.77 5.5-15.0
c (A ~7.8 13.13 8.0-14.0
Beta (B) ~105° 92.1° 90° - 110°
4 (Racemate) /2 or 4
Z (Molecules/Cell) 4 2 ]
(Enantiomer)
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Critical Insight: If your b-axis is very short (~4-5 A), your molecules are likely stacking directly on
top of each other (needle morphology). If b is long (>10 A), they are likely forming herringbone

motifs (plate/prism morphology), which is preferred for tableting.

Part 3: Experimental Protocols (Self-Validating

Systems)
Protocol A: Polymorph Screening for Chiral Acids

Objective: Identify the most stable form for development.
e Solvent Selection:

o Group 1 (H-Bond Donors): Methanol, Ethanol (Promotes solvation).

o Group 2 (Acceptors): Acetone, THF (Disrupts COOH dimers).

o Group 3 (Non-polar): Toluene, Heptane (Forces tight ion-pairing/dimerization).
e Method:

o Prepare saturated solutions at 50°C.

o Cool slowly (0.1°C/min) to 5°C.

o Validation: If oiling out occurs (common with indanes), add a seed crystal of the racemate
to induce nucleation, or use anti-solvent addition (Water into Methanol).

Protocol B: Chiral Resolution via Diastereomeric Salt
Formation

Objective: Since the target is chiral, you may need to separate enantiomers using a chiral
base.
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Base Selection: (R)-1-Phenylethylamine or Cinchonidine.

Stoichiometry: 1:1 molar ratio.

Crystallization: Use Isopropanol/Water (9:1).

XRD Check: The salt will have a radically different XRD pattern than the free acid.

o Success Criteria: A new, sharp pattern distinct from both the free acid and the chiral base.

Part 4: Visualization of Characterization Workflow

Raw Material
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Caption: Logical workflow for isolating and validating crystal forms of 4-hydroxy-1-
indancarboxylic acid. Note the divergence between thermodynamic (Form I) and kinetic (Form
[l/Solvate) outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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profiling-of-4-hydroxy-1-indancarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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